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Compound of Interest

Compound Name: 3-Methyl-3-penten-2-one

Cat. No.: B7765926

An In-depth Technical Guide to 3-Methyl-3-penten-2-one: Chemical Properties and Structure

Introduction

3-Methyl-3-penten-2-one, an a,-unsaturated aliphatic ketone, is a significant chemical
intermediate.[1] It is isomeric with mesityl oxide and isomesityl oxide.[1] This compound is of
particular interest due to its crucial role as a precursor in the synthesis of various organic
molecules, most notably in the fragrance industry for the production of synthetic ketone
fragrances like Iso E Super®.[2][3] This guide provides a comprehensive overview of its
chemical structure, physicochemical properties, synthesis protocols, and key applications,
tailored for researchers and professionals in chemistry and drug development.

Chemical Structure and Identification

3-Methyl-3-penten-2-one is a six-carbon ketone with a double bond between the third and
fourth carbon atoms. The presence of this conjugated system influences its reactivity. The
compound exists as (E) and (Z) stereoisomers, with the (E) isomer being the more common
subject of study.[4][5]
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Identifier Value Reference
IUPAC Name 3-Methylpent-3-en-2-one [1][6]

CAS Number 565-62-8 [1]14]
Molecular Formula CeH100 [1][41[6]
Molecular Weight 98.14 g/mol [1][6]

3-Methyl-3-pentene-2-one, 2-
Synonyms [71[8]
Acetyl-2-butene

SMILES CIC=C(\C)/C(=0)C [1]

: INChl=1S/C6H100/c1-4-
InChl (E-isomer) [4]
5(2)6(3)7/h4H,1-3H3/b5-4+

) ZAMCMCQRTZKGDX-
InChiKey (E-isomer) [1][4]
SNAWICMRSA-N

Physicochemical Properties

The physical and chemical properties of 3-Methyl-3-penten-2-one are summarized below. It is
a flammable liquid and is generally stable under normal conditions.[9][10]

Property Value Reference

Colorless to pale yellow, clear

Appearance quid [71[8]1[9]
Boiling Point 136 - 139 °C at 760 mmHg [7119]
Melting Point -70 °C [71[9]
Density 0.875 g/cm3 at 20 °C [1119]
Vapor Pressure 6.87 mmHg at 25 °C (est.) [7]
Flash Point 34 °C (93 °F) [11[711°]
Purity >93% (GC) up to 99.7% [8][11]
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Synthesis and Reactivity

The primary industrial synthesis of 3-Methyl-3-penten-2-one involves the aldol condensation
of acetaldehyde and methyl ethyl ketone, catalyzed by an acid.[12][13] Modern "green"
processes utilize solid acid catalysts in continuous reactor systems to improve yield and
sustainability.[3][12]

Experimental Protocol: Continuous Synthesis

The following is a generalized protocol based on patented continuous flow methods.[12][13]

Objective: To synthesize 3-Methyl-3-penten-2-one via a continuous process using a solid acid
catalyst.

Materials:

o Acetaldehyde

o Methyl ethyl ketone (MEK)

e Solid acid catalyst (e.g., polymeric resin-supported, clay-supported)[12]
Equipment:

e Continuous Stirred-Tank Reactor (CSTR) or Microreactor

Heating and pressure control system

Feed pumps

Product collection vessel

Gas Chromatography (GC) system for analysis
Methodology (CSTR Example):

e ACSTRis charged with 1.1 kg of a solid acid catalyst supported on a polymeric resin and
filled with methyl ethyl ketone.[13]
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e The reaction mass is heated to a temperature of 65-70 °C and maintained under autogenous
pressure.[13]

» Afeed mixture of acetaldehyde and methyl ethyl ketone, with a molar ratio of 1:6, is
continuously introduced into the reactor.[13]

e The product mixture is continuously removed from the reactor.
e The residence time within the CSTR is maintained at approximately 6 hours.[13]

e The product is analyzed by GC to determine the yield. Yields of 82% (based on
acetaldehyde) and 85% (based on MEK) have been reported under these conditions.[13]

Reactants Catalyst

Solid Acid Catalyst

Acetaldehyde Methyl Ethyl Ketone

Continuous Reactor System

CSTR @ 65-70°C
(autogenous pressure)

> |- !

Product

3-Methyl-3-penten-2-one
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Caption: Workflow for the continuous synthesis of 3-Methyl-3-penten-2-one.

Reactivity and Applications
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3-Methyl-3-penten-2-one serves as a versatile intermediate. Its conjugated system allows it to
participate in various reactions, including Diels-Alder reactions.[2] A key application is the
reaction with myrcene, followed by cyclization, to produce tetramethyl
acetyloctahydronaphthalenes, a class of synthetic woody fragrances.[2] It is also a precursor
for the production of 3-methyl-2-pentanone (methyl sec-butyl ketone).[1]

3-Methyl-3-penten-2-one
Diels-Alder . Woody Fragrances
M/V Adduct Intermediate @ (e.g., Iso E Super®)

Click to download full resolution via product page

Caption: Role of 3-Methyl-3-penten-2-one as an intermediate in fragrance synthesis.

Spectroscopic Data

Spectroscopic analysis is essential for the identification and characterization of 3-Methyl-3-
penten-2-one.

e Mass Spectrometry: The NIST Chemistry WebBook provides the electron ionization mass
spectrum for 3-Methyl-3-penten-2-one, which can be used for structural confirmation.[4]

 NMR Spectroscopy: While NMR data is available for isomers such as 4-methyl-3-penten-2-
one and 3-methyl-2-pentanone, verified 1H and 3C NMR spectra specifically for 3-Methyl-3-
penten-2-one are not readily available in the public domain.[14] Researchers should
exercise caution and ensure spectra are correctly attributed to the specific isomer under
investigation.

Biological Activity

There is limited information available regarding the specific biological activities or signaling
pathways of 3-Methyl-3-penten-2-one. It is important to distinguish it from the structurally
similar but distinct compound, 3-penten-2-one, which has been reported to exhibit anti-
inflammatory properties through the Nrf2/HO-1 signaling pathway.[15] The primary application
of 3-Methyl-3-penten-2-one remains in chemical synthesis rather than as a bioactive agent.
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Safety Information

3-Methyl-3-penten-2-one is classified as a hazardous substance.

o GHS Hazard Statements: H226 (Flammable liquid and vapor), H302 (Harmful if swallowed),
H312 (Harmful in contact with skin), H331/H332 (Toxic/Harmful if inhaled), H315 (Causes
skin irritation), H319 (Causes serious eye irritation).[1][6]

o Precautions: Appropriate personal protective equipment (gloves, safety glasses, respiratory
protection) should be used when handling this chemical.[9] It should be stored in a well-
ventilated place away from sources of ignition.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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